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Compound of Interest

Compound Name:

2-(3-

Methoxyphenyl)cyclopropane-1-

carboxylic acid

Cat. No.: B1626644 Get Quote

A Researcher's Guide to Safely Handling 2-(3-
Methoxyphenyl)cyclopropane-1-carboxylic acid
In the dynamic landscape of pharmaceutical research and drug development, the synthesis

and handling of novel chemical entities are daily realities. Among these, 2-(3-
Methoxyphenyl)cyclopropane-1-carboxylic acid stands as a valuable building block. Its

unique structural motif, combining a cyclopropane ring with a methoxyphenyl group, makes it a

person of interest in the design of new therapeutic agents. However, with chemical innovation

comes the inherent responsibility of ensuring the safety of the researchers who handle these

compounds.

This guide provides essential, immediate safety and logistical information for handling 2-(3-
Methoxyphenyl)cyclopropane-1-carboxylic acid. It is designed to be a practical resource for

laboratory personnel, offering procedural, step-by-step guidance rooted in established safety

protocols and scientific principles. Our goal is to build a foundation of trust by providing value

that extends beyond the product itself, ensuring that your research can proceed both

productively and safely.

Hazard Assessment: Understanding the Risks
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While a specific Safety Data Sheet (SDS) for 2-(3-Methoxyphenyl)cyclopropane-1-
carboxylic acid is not readily available, a thorough analysis of structurally similar compounds

allows for a reliable inference of its potential hazards. Compounds such as 1-(5-Bromo-2-

methoxyphenyl)cyclopropane-1-carboxylic acid and 2-(2-

Methoxyphenyl)cyclopropanecarboxylic acid are classified as causing skin irritation, serious

eye irritation, and potential respiratory irritation[1][2]. It is also presumed to be harmful if

swallowed[1].

Therefore, it is prudent to handle 2-(3-Methoxyphenyl)cyclopropane-1-carboxylic acid with

the assumption that it possesses the following hazards:

Hazard Category Potential Hazard GHS Hazard Statement

Skin Contact Causes skin irritation H315[1][2]

Eye Contact Causes serious eye irritation H319[1][2]

Inhalation May cause respiratory irritation H335[1][2]

Ingestion Harmful if swallowed H302[1]

It is crucial to treat this compound with the respect it deserves as a potentially hazardous

chemical. The following sections will detail the necessary personal protective equipment (PPE)

and handling procedures to mitigate these risks.

Personal Protective Equipment (PPE): Your First
Line of Defense
The use of appropriate PPE is non-negotiable when handling 2-(3-
Methoxyphenyl)cyclopropane-1-carboxylic acid. The minimum required PPE is outlined

below.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b1626644?utm_src=pdf-body
https://www.benchchem.com/product/b1626644?utm_src=pdf-body
http://angenechemical.com/sds/92016-93-8.pdf
https://aksci.com/sds/9166DY_SDS.pdf
http://angenechemical.com/sds/92016-93-8.pdf
https://www.benchchem.com/product/b1626644?utm_src=pdf-body
http://angenechemical.com/sds/92016-93-8.pdf
https://aksci.com/sds/9166DY_SDS.pdf
http://angenechemical.com/sds/92016-93-8.pdf
https://aksci.com/sds/9166DY_SDS.pdf
http://angenechemical.com/sds/92016-93-8.pdf
https://aksci.com/sds/9166DY_SDS.pdf
http://angenechemical.com/sds/92016-93-8.pdf
https://www.benchchem.com/product/b1626644?utm_src=pdf-body
https://www.benchchem.com/product/b1626644?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1626644?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Specific Recommendation Rationale

Hand Protection

Chemical-resistant gloves

(Nitrile or Neoprene

recommended)

To prevent skin contact and

subsequent irritation. Gloves

should be inspected for

integrity before each use and

changed immediately if

contaminated[3].

Eye and Face Protection

Safety glasses with side

shields or chemical splash

goggles. A face shield is

recommended when handling

larger quantities or when there

is a risk of splashing.

To protect the eyes from dust

particles and splashes, which

can cause serious irritation[4].

Body Protection A buttoned lab coat

To protect skin and personal

clothing from accidental spills

and contamination.

Foot Protection Closed-toe shoes
To protect feet from spills and

falling objects[4].

Respiratory Protection

Not typically required if

handled in a certified chemical

fume hood. If a fume hood is

unavailable or if aerosolization

is likely, a NIOSH-approved

respirator may be necessary.

To prevent inhalation of dust or

aerosols that may cause

respiratory tract irritation[5][6].

Donning and Doffing PPE: A Critical Procedure
The order in which you put on and take off your PPE is critical to prevent cross-contamination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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